3-Oxo-3-phenyl-2-(phenylhydrazono)propanenitrile

• Molecular Formula: C15H11N3O
• Molecular Weight: 249.27 g/mol
• IUPAC Name: (1E)-N-anilino-2-oxo-2-phenylethanimidoyl cyanide
• InChI: InChI=1S/C15H11N3O/c16-11-14(15(19)12-7-3-1-4-8-12)18-17-13-9-5-2-6-10-13/h1-10,17H/b18-14+
• InChI Key: BSUQPKCNPVQHEV-NBVRZTHBSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C(=N/NC2=CC=CC=C2)/C#N
• SMILES: C1=CC=C(C=C1)C(=O)C(=NNC2=CC=CC=C2)C#N

Description

3-Oxo-3-phenyl-2-(phenylhydrazono)propanenitrile is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a yellow crystalline powder with a molecular formula of C16H11N5O and a molecular weight of 293.29 g/mol. This compound is also known as 2-(phenylhydrazono)-3-oxo-3-phenylpropanenitrile and is commonly abbreviated as PHPN.

Mechanism of Action

The mechanism of action of 3-Oxo-3-phenyl-2-(phenylhydrazono)propanenitrile is not fully understood. However, it is believed to exert its biological effects by interacting with various cellular targets such as enzymes, receptors, and ion channels. It has been shown to inhibit the activity of certain enzymes and modulate the function of certain receptors.
Biochemical and Physiological Effects:
Studies have shown that PHPN has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of various microorganisms. It has also been shown to have anti-inflammatory effects and modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Oxo-3-phenyl-2-(phenylhydrazono)propanenitrile in lab experiments is its unique chemical structure, which allows for the study of its potential biological effects. However, one of the limitations of using PHPN is its low solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several future directions for the study of 3-Oxo-3-phenyl-2-(phenylhydrazono)propanenitrile. One area of research is the development of new synthetic methods for the compound, which could make it more accessible for scientific research. Another area of research is the study of its potential applications in material science, such as the development of new sensors or catalysts. Additionally, further studies are needed to fully understand the mechanism of action and potential therapeutic applications of PHPN.
In conclusion, 3-Oxo-3-phenyl-2-(phenylhydrazono)propanenitrile is a chemical compound that has gained significant attention in scientific research due to its unique properties. Its potential applications in medicine, agriculture, and material science make it a promising compound for further study.

Synthesis Methods

The synthesis of 3-Oxo-3-phenyl-2-(phenylhydrazono)propanenitrile can be achieved through various methods. One of the most commonly used methods is the reaction between phenylhydrazine and ethyl acetoacetate in the presence of a strong acid catalyst. The resulting product is then treated with sodium nitrite to form the desired compound.

Scientific Research Applications

The unique chemical structure of PHPN has made it a popular compound for scientific research. It has been studied extensively for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, PHPN has been shown to exhibit antimicrobial, anticancer, and antiviral properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.